Cas no 1361735-51-4 (Methyl 5-cyano-2-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 5-cyano-2-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1361735-51-4
• MF: C₉H₅F₃N₂O₃
• MW: 246.142812490463
• CID: 4911603
• Update Time: 2025-05-26

Methyl 5-cyano-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H5F3N2O3/c1-16-8(15)6-2-5(3-13)4-14-7(6)17-9(10,11)12/h2,4H,1H3
• InChI Key： ZVKKCKXPPCOSAF-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(=O)OC)=CC(C#N)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 336
• XLogP3: 1.9
• Topological Polar Surface Area: 72.2

Additional information on Methyl 5-cyano-2-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 5-cyano-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1361735-51-4): A Comprehensive Overview

Methyl 5-cyano-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1361735-51-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise for various applications in drug discovery and development. Its unique chemical properties, derived from the presence of multiple functional groups, make it a valuable intermediate in the synthesis of bioactive molecules.

The molecular structure of Methyl 5-cyano-2-(trifluoromethoxy)pyridine-3-carboxylate features a pyridine core substituted with a cyano group at the 5-position, a trifluoromethoxy group at the 2-position, and a carboxylate ester at the 3-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The cyano group, known for its strong electron-withdrawing effect, can influence the reactivity and binding affinity of the compound, while the trifluoromethoxy group introduces lipophilicity and metabolic stability. The ester functionality at the 3-position provides a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The presence of both electron-withdrawing and lipophilic substituents in Methyl 5-cyano-2-(trifluoromethoxy)pyridine-3-carboxylate makes it an attractive candidate for developing novel therapeutic agents. Specifically, researchers have been investigating its potential in addressing neurological disorders, where modulation of neurotransmitter systems is often required. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in neurodegenerative diseases.

The trifluoromethoxy group is particularly noteworthy due to its ability to enhance metabolic stability and improve oral bioavailability of drugs. This feature has been widely exploited in the pharmaceutical industry to develop drugs with prolonged half-lives and improved pharmacokinetic profiles. In the context of Methyl 5-cyano-2-(trifluoromethoxy)pyridine-3-carboxylate, this group may contribute to its stability under various physiological conditions, thereby increasing its potential as a lead compound for drug development.

Furthermore, the cyano group at the 5-position of the pyridine ring can participate in hydrogen bonding interactions with biological targets. This capability is particularly valuable in designing molecules that can tightly bind to specific sites on proteins or enzymes. Such interactions are critical for achieving high selectivity and efficacy in drug design. The combination of these functional groups makes Methyl 5-cyano-2-(trifluoromethoxy)pyridine-3-carboxylate a versatile building block for medicinal chemists.

Recent advancements in computational chemistry have also facilitated the exploration of Methyl 5-cyano-2-(trifluoromethoxy)pyridine-3-carboxylate as a lead compound. Molecular docking studies have been employed to predict its binding affinity to various biological targets, including enzymes and receptors relevant to neurological disorders. These studies have provided valuable insights into the structural features that contribute to its pharmacological activity. Additionally, virtual screening techniques have been used to identify potential derivatives with enhanced potency and selectivity.

The synthesis of Methyl 5-cyano-2-(trifluoromethoxy)pyridine-3-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and esterification processes. Each step must be meticulously controlled to ensure the correct regioisomer formation and minimize side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes.

In conclusion, Methyl 5-cyano-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1361735-51-4) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure, characterized by multiple functional groups, makes it a valuable intermediate for synthesizing bioactive molecules. The growing interest in pyridine derivatives for treating neurological disorders underscores its importance as a lead compound for drug development. With continued research and optimization, this compound may play a crucial role in addressing unmet medical needs.